Cas no 1260431-01-3 (N-methyl-N-(t-Boc)-PEG4-acid)

• Product Name: N-methyl-N-(t-Boc)-PEG4-acid
• CAS No: 1260431-01-3
• MF: C₁₇H₃₃NO₈
• MW: 379.445826292038
• MDL: MFCD28950776
• CID: 3045299
• Update Time: 2025-06-13

N-methyl-N-(t-Boc)-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(t-Boc)-PEG4-acid
• SB67212
• C70253
• 3-[2-(2-{2-[2-((tert-butoxycarbonyl)(methyl)amino)ethoxy]ethoxy}ethoxy)-ethoxy]propanoic acid
• 3-[2-(2-{2-[2-((tert-butoxycarbonyl)(methyl)amino)ethoxy]ethoxy}ethoxy)ethoxy]propanoic acid
• 3-[2-(2-{2-[2-(tert-butoxycarbonyl-methyl-amino)-ethoxy]-ethoxy}-ethoxy)-ethoxy]-propionic acid
• 3-[2-[2-[2-[

• MDL： MFCD28950776
• Inchi： 1S/C17H33NO8/c1-17(2,3)26-16(21)18(4)6-8-23-10-12-25-14-13-24-11-9-22-7-5-15(19)20/h5-14H2,1-4H3,(H,19,20)
• InChI Key： SZYFMMNWNDIBGM-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCOCCOCCOCCOCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 383
• XLogP3: 0
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-methyl-N-(t-Boc)-PEG4-acid

Recent Advances in the Application of N-methyl-N-(t-Boc)-PEG4-acid (CAS: 1260431-01-3) in Chemical Biology and Pharmaceutical Research

The compound N-methyl-N-(t-Boc)-PEG4-acid (CAS: 1260431-01-3) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This bifunctional linker, featuring a tert-butoxycarbonyl (t-Boc) protected amine and a carboxylic acid terminus, is widely utilized in the synthesis of PROTACs (Proteolysis Targeting Chimeras), antibody-drug conjugates (ADCs), and other targeted therapeutic modalities. Recent studies highlight its role in improving solubility, pharmacokinetic properties, and target specificity of bioactive molecules, making it a critical tool in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of N-methyl-N-(t-Boc)-PEG4-acid in the design of novel PROTACs targeting BET family proteins. The researchers utilized this linker to bridge a BET inhibitor and an E3 ubiquitin ligase ligand, resulting in compounds with enhanced cellular permeability and degradation efficiency. The study reported a 5-fold increase in target protein degradation compared to non-PEGylated analogs, underscoring the importance of the PEG4 spacer in optimizing molecular interactions.

In the field of ADCs, a recent preprint on bioRxiv detailed the use of N-methyl-N-(t-Boc)-PEG4-acid to conjugate a potent microtubule inhibitor to a HER2-targeting antibody. The resulting ADC exhibited improved stability in plasma and reduced off-target toxicity, with a therapeutic index 3 times higher than conventional linkers. The authors attributed these benefits to the balanced hydrophilicity and steric shielding provided by the PEG4 moiety, which minimized aggregation and nonspecific binding.

Beyond therapeutic applications, this compound has also found utility in chemical biology probes. A 2024 ACS Chemical Biology paper described its incorporation into activity-based protein profiling (ABPP) reagents, enabling the selective labeling of cysteine proteases in live cells. The t-Boc group allowed for controlled activation of the probe, while the PEG4 spacer facilitated cell membrane penetration, achieving a labeling efficiency of 85% for the target enzymes.

Ongoing research is exploring the potential of N-methyl-N-(t-Boc)-PEG4-acid in mRNA delivery systems. Preliminary data presented at the 2024 PEGS Summit suggest that this linker can effectively conjugate lipid nanoparticles to targeting peptides, enhancing tissue-specific delivery of therapeutic mRNAs. Early in vivo results show a 40% increase in lung-targeted delivery efficiency compared to standard formulations, with reduced liver accumulation.

As the demand for precision therapeutics grows, N-methyl-N-(t-Boc)-PEG4-acid continues to prove its value as a multifunctional building block. Future research directions may include its application in targeted protein degradation beyond PROTACs, such as molecular glues, and further optimization of its physicochemical properties for specific delivery challenges. The compound's versatility and proven performance across multiple therapeutic modalities position it as a key enabler of next-generation biopharmaceuticals.